Cas no 326912-25-8 (5-{2-3-(morpholine-4-sulfonyl)phenylhydrazin-1-ylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione)
5-{2-3-(morpholine-4-sulfonyl)phenylhydrazin-1-ylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione Chemical and Physical Properties
Names and Identifiers
-
- 5-{2-3-(morpholine-4-sulfonyl)phenylhydrazin-1-ylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione
- 4,5,6(1H)-Pyrimidinetrione, dihydro-2-thioxo-, 5-[2-[3-(4-morpholinylsulfonyl)phenyl]hydrazone]
- HMS2768O17
- MLS000775314
- SR-01000110089-1
- SR-01000110089
- CHEMBL1573032
- Z55343731
- 326912-25-8
- AKOS001031680
- F0871-0521
- 5-{2-[3-(MORPHOLINE-4-SULFONYL)PHENYL]HYDRAZIN-1-YLIDENE}-2-SULFANYLIDENE-1,3-DIAZINANE-4,6-DIONE
- 6-hydroxy-5-[(3-morpholin-4-ylsulfonylphenyl)diazenyl]-2-sulfanylidene-1H-pyrimidin-4-one
- 5-(2-(3-(morpholinosulfonyl)phenyl)hydrazono)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
- SMR000368396
-
- Inchi: 1S/C14H15N5O5S2/c20-12-11(13(21)16-14(25)15-12)18-17-9-2-1-3-10(8-9)26(22,23)19-4-6-24-7-5-19/h1-3,8,17H,4-7H2,(H2,15,16,20,21,25)
- InChI Key: AIUUDBRPCHCOTG-UHFFFAOYSA-N
- SMILES: C1(=S)NC(=O)/C(=N\NC2=CC=CC(S(N3CCOCC3)(=O)=O)=C2)/C(=O)N1
Computed Properties
- Exact Mass: 397.05146094g/mol
- Monoisotopic Mass: 397.05146094g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 739
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 173Ų
Experimental Properties
- Density: 1.71±0.1 g/cm3(Predicted)
- pka: 2.98±0.20(Predicted)
5-{2-3-(morpholine-4-sulfonyl)phenylhydrazin-1-ylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0871-0521-2μmol |
5-{2-[3-(morpholine-4-sulfonyl)phenyl]hydrazin-1-ylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione |
326912-25-8 | 90%+ | 2μmol |
$57.0 | 2023-08-13 | |
| Life Chemicals | F0871-0521-5μmol |
5-{2-[3-(morpholine-4-sulfonyl)phenyl]hydrazin-1-ylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione |
326912-25-8 | 90%+ | 5μmol |
$63.0 | 2023-08-13 | |
| Life Chemicals | F0871-0521-10μmol |
5-{2-[3-(morpholine-4-sulfonyl)phenyl]hydrazin-1-ylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione |
326912-25-8 | 90%+ | 10μmol |
$69.0 | 2023-08-13 | |
| Life Chemicals | F0871-0521-20μmol |
5-{2-[3-(morpholine-4-sulfonyl)phenyl]hydrazin-1-ylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione |
326912-25-8 | 90%+ | 20μmol |
$79.0 | 2023-08-13 | |
| Life Chemicals | F0871-0521-1mg |
5-{2-[3-(morpholine-4-sulfonyl)phenyl]hydrazin-1-ylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione |
326912-25-8 | 90%+ | 1mg |
$54.0 | 2023-08-13 | |
| Life Chemicals | F0871-0521-2mg |
5-{2-[3-(morpholine-4-sulfonyl)phenyl]hydrazin-1-ylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione |
326912-25-8 | 90%+ | 2mg |
$59.0 | 2023-08-13 | |
| Life Chemicals | F0871-0521-3mg |
5-{2-[3-(morpholine-4-sulfonyl)phenyl]hydrazin-1-ylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione |
326912-25-8 | 90%+ | 3mg |
$63.0 | 2023-08-13 | |
| Life Chemicals | F0871-0521-4mg |
5-{2-[3-(morpholine-4-sulfonyl)phenyl]hydrazin-1-ylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione |
326912-25-8 | 90%+ | 4mg |
$66.0 | 2023-08-13 | |
| Life Chemicals | F0871-0521-5mg |
5-{2-[3-(morpholine-4-sulfonyl)phenyl]hydrazin-1-ylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione |
326912-25-8 | 90%+ | 5mg |
$69.0 | 2023-08-13 | |
| Life Chemicals | F0871-0521-10mg |
5-{2-[3-(morpholine-4-sulfonyl)phenyl]hydrazin-1-ylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione |
326912-25-8 | 90%+ | 10mg |
$79.0 | 2023-08-13 |
5-{2-3-(morpholine-4-sulfonyl)phenylhydrazin-1-ylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 5-{2-3-(morpholine-4-sulfonyl)phenylhydrazin-1-ylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione
5-{2-[3-(Morpholine-4-sulfonyl)phenyl]hydrazin-1-ylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione: A Comprehensive Overview
The compound with CAS No. 326912-25-8, known as 5-{2-[3-(Morpholine-4-sulfonyl)phenyl]hydrazin-1-ylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug design and material science. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in understanding its properties and uses.
Structural Analysis
The molecular structure of 5-{2-[3-(Morpholine-4-sulfonyl)phenyl]hydrazin-1-ylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione is characterized by a complex arrangement of functional groups. The presence of a morpholine sulfonyl group attached to a phenyl ring introduces significant electronic effects, which influence the compound's reactivity and stability. The hydrazone linkage further enhances the molecule's versatility, making it a valuable component in the development of bioactive compounds. Recent studies have highlighted the importance of such structural motifs in modulating pharmacokinetic properties and bioavailability.
Synthesis and Characterization
The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the hydrazone intermediate and subsequent cyclization to form the diazinane ring system. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the compound's structure. These methods have provided insights into the stereochemistry and conformational preferences of the molecule, which are critical for understanding its biological activity.
Pharmacological Applications
Recent research has focused on evaluating the pharmacological potential of 5-{2-[3-(Morpholine-4-sulfonyl)phenyl]hydrazin-1-ylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione. In vitro studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary in vivo experiments have shown promising results in reducing oxidative stress markers in animal models. These findings underscore the compound's role as a lead molecule in drug discovery efforts targeting chronic inflammatory diseases.
Material Science Applications
Beyond pharmacology, this compound has also found applications in material science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in thin-film deposition techniques have enabled the integration of this compound into light-emitting diodes (LEDs), where it exhibits efficient charge transport properties. This dual functionality highlights the compound's versatility across diverse scientific domains.
Future Directions
As research on 5-{2-[3-(Morpholine-4-sulfonyl)phenyl]hydrazin-1-ylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione continues to evolve, several promising avenues for exploration have emerged. Further optimization of its chemical structure could enhance its bioavailability and efficacy as a therapeutic agent. Additionally, investigations into its compatibility with advanced manufacturing techniques could pave the way for large-scale production in industrial settings.
In conclusion, 5-{2-[3-(Morpholine-4-sulfonyl)phenyl]hydrazin-1-yldene}-2-sulfanylidene-1,3-diazinane-4,6-dione represents a cutting-edge molecule with vast potential across multiple disciplines. Its intricate structure and diverse applications make it a focal point for ongoing research efforts aimed at advancing both medicinal chemistry and materials science.
326912-25-8 (5-{2-3-(morpholine-4-sulfonyl)phenylhydrazin-1-ylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)